Cas no 43008-84-0 (Benzene, 1-fluoro-4-(3-phenylpropyl)-)
43008-84-0 structure
Product Name:Benzene, 1-fluoro-4-(3-phenylpropyl)-
CAS No:43008-84-0
MF:C15H15F
MW:214.278007745743
CID:324221
PubChem ID:54040009
Update Time:2025-04-19
Benzene, 1-fluoro-4-(3-phenylpropyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-fluoro-4-(3-phenylpropyl)-
- 1-fluoro-4-(3-phenylpropyl)benzene
- DTXSID70708602
- 43008-84-0
- SCHEMBL6981704
-
- Inchi: 1S/C15H15F/c16-15-11-9-14(10-12-15)8-4-7-13-5-2-1-3-6-13/h1-3,5-6,9-12H,4,7-8H2
- InChI Key: PIMORDXLWOGEKU-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)CCCC1C=CC=CC=1
Computed Properties
- Exact Mass: 214.115778641g/mol
- Monoisotopic Mass: 214.115778641g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 0Ų
Benzene, 1-fluoro-4-(3-phenylpropyl)- Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
43008-84-0 (Benzene, 1-fluoro-4-(3-phenylpropyl)-) Related Products
- 121219-25-8(1,3-Difluoro-5-pentylbenzene)
- 458-76-4(1,2-Bis(4-fluorophenyl)ethane)
- 28593-12-6(1-Fluoro-3-propylbenzene)
- 20651-65-4(benzene,1-butyl-4-fluoro-)
- 28593-14-8(4-Fluoropentylbenzene)
- 20651-66-5(benzene,1-butyl-3-fluoro-)
- 28593-13-7(1-Fluoro-3-pentylbenzene)
- 405-64-1(Benzene,1-fluoro-4-propyl-)
- 1245649-46-0(1-Butyl-3,5-difluorobenzene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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